Cas no 2171745-03-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid
• CAS No: 2171745-03-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6317897
• PubChem ID: 165547356
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid
• 2171745-03-0
• EN300-1490486
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{methyl[2-(propan-2-yloxy)ethyl]carbamoyl}propanoic acid

• Inchi： 1S/C25H30N2O6/c1-16(2)32-13-12-27(3)24(30)22(14-23(28)29)26-25(31)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： NGQFVZYLQSFAES-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)CCOC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid (CAS No. 2171745-03-0): A Comprehensive Guide

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid (CAS No. 2171745-03-0) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of protected amino acids, which are essential building blocks in modern peptide chemistry and drug discovery. Its unique structure combines the Fmoc protecting group with a propanoic acid backbone, making it particularly valuable for solid-phase peptide synthesis (SPPS) applications.

The growing interest in peptide-based therapeutics has significantly increased demand for high-quality amino acid derivatives like CAS 2171745-03-0. Researchers frequently search for information about its synthesis protocol, purification methods, and application in peptide drugs. Recent advancements in bioconjugation techniques and targeted drug delivery systems have further highlighted the importance of such specialized building blocks in developing next-generation biopharmaceuticals.

From a chemical perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid offers several advantages in peptide chain assembly. The Fmoc group provides excellent protection for the amino functionality during synthesis while allowing mild deprotection conditions. The compound's carboxylic acid moiety enables efficient coupling reactions, and its isopropoxyethyl side chain contributes to improved solubility in organic solvents commonly used in peptide synthesis.

In the pharmaceutical industry, this compound finds applications in developing peptide-based inhibitors, receptor agonists/antagonists, and diagnostic probes. Many researchers are investigating its potential in creating targeted cancer therapies and neurological disorder treatments, which are currently hot topics in medical research. The compound's versatility also extends to material science, where it's used to create biofunctionalized surfaces and smart biomaterials.

Quality control of CAS 2171745-03-0 is crucial for research applications. Reputable suppliers provide comprehensive analytical data including HPLC purity, mass spectrometry confirmation, and NMR characterization. Storage recommendations typically suggest keeping the compound at -20°C in a dry environment to maintain stability. Researchers often inquire about proper handling procedures and solubility characteristics, which are essential for successful experimental outcomes.

The market for Fmoc-protected amino acid derivatives has grown substantially with the increasing adoption of peptide therapeutics in clinical practice. Current trends show rising demand for custom amino acid building blocks like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid to support innovative drug development projects. The compound's unique structure makes it particularly valuable for creating constrained peptides and cyclic peptide scaffolds that show enhanced metabolic stability.

From a synthetic chemistry perspective, the preparation of CAS 2171745-03-0 involves multi-step organic synthesis with careful control of reaction conditions. The process typically begins with the appropriate amino acid precursor, followed by sequential protection and functionalization steps. Recent publications have explored optimized synthetic routes that improve yield and purity while reducing environmental impact through green chemistry principles.

In analytical applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl2-(propan-2-yloxy)ethylcarbamoyl}propanoic acid serves as a valuable reference standard for HPLC method development and mass spectrometry calibration in peptide analysis. Its well-characterized properties make it ideal for establishing analytical protocols in quality control laboratories. Researchers also use it to study peptide folding dynamics and molecular interactions through various spectroscopic techniques.

The future outlook for Fmoc-protected amino acid derivatives remains positive, driven by continuous advancements in peptide drug discovery and biotechnology applications. As the scientific community seeks more sophisticated tools for precision medicine development, specialized compounds like CAS 2171745-03-0 will continue to play a critical role in enabling innovative research across multiple disciplines.